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Compound of Interest

Compound Name:
2-[(2Z)-azepan-2-ylidene]-2-

cyanoacetamide

CAS No.: 76140-88-0

Cat. No.: B1440970

Get Quote

Executive Summary & Scientific Rationale
2-Cyanoacetamide (2-CAA) and its derivatives serve as critical scaffolds in the synthesis of

heterocyclic compounds, particularly substituted pyridines, pyrimidines, and pharmaceuticals

(e.g., antihistamines, vitamin B6 precursors).[1] The chemical utility of this class stems from the

active methylene group located between two electron-withdrawing functionalities (the nitrile and

the amide).

While this structural feature drives their synthetic versatility (e.g., Knoevenagel condensations),

it simultaneously dictates their instability profile. The acidity of the methylene protons (

) renders these compounds susceptible to moisture-induced clumping, unintended base-
catalyzed polymerization, and hydrolysis.[1] Furthermore, the nitrile moiety presents a latent
safety risk: thermal decomposition or exposure to strong acids/oxidizers can release Hydrogen
Cyanide (HCN).
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This guide provides a self-validating framework for handling these "active methylene" synthons,

moving beyond generic safety data to mechanistic process control.

Physicochemical Profile & Hazard Identification
Understanding the physical properties is the first step in designing a storage protocol. The

following data applies to the parent compound (2-cyanoacetamide) and serves as a baseline

for derivatives (e.g., 2-cyano-N-methylacetamide).

Property Value / Characteristic Operational Implication

Molecular Structure
Bifunctional electrophile; Active

methylene donor.[1]

Melting Point 119–121 °C

Solid handling protocols apply;

avoid melt-phase reactions

without strict temp control.[1]

Acidity (

)
~11 (Active Methylene)

Critical: Highly susceptible to

deprotonation by weak bases

(even moisture/glassware

alkalinity).

Solubility Soluble in Water, MeOH, EtOH
Hygroscopic; requires

desiccation.

Thermal Decomposition > 200 °C

Danger: Releases

,

,

.

Incompatibilities Strong Oxidizers, Acids, Bases
Violent reactions; hydrolysis of

nitrile; polymerization.

The "Cyanide" Nuance
Unlike inorganic cyanides (e.g., NaCN), 2-cyanoacetamide derivatives do not release cyanide

ions (
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) readily in aqueous solution at neutral pH.[1] The covalent nitrile bond is stable. However,
thermal stress or oxidative cleavage can liberate HCN gas. Therefore, the primary safety
protocol focuses on thermal regulation and oxidative segregation.

Storage & Inventory Banking Protocols
The shelf-life of 2-cyanoacetamide derivatives is directly correlated to moisture exclusion.[1]

Hydrolysis of the nitrile group to an amide (forming malonamide) or acid is the primary

degradation pathway.

Diagram 1: Inventory Lifecycle & Storage Logic
This flowchart illustrates the decision matrix for banking incoming material to ensure long-term

stability.[1]
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Incoming Material
(2-Cyanoacetamide Derivatives)

QC Check:
1. 1H-NMR (Check CH2 integral)

2. Appearance (Free flowing?)

Is material clumpy
or discolored?

Recrystallize
(EtOH/MeOH)

Yes (Degraded)

Aliquot under Inert Gas
(Avoid freeze-thaw cycles)

No (Pass)

Long-Term Storage
Temp: 2-8°C

Container: Amber Glass + Parafilm
Atmosphere: Argon/N2

Bulk Reserve

Working Stock
Temp: 20-25°C (Desiccator)

Container: Tightly capped plastic/glass

Daily Use

Click to download full resolution via product page

Caption: Workflow for receiving, validating, and banking 2-cyanoacetamide derivatives to

prevent hydrolytic degradation.

Detailed Storage Guidelines
Container Selection: Use Amber Glass bottles. While not strictly photosensitive, amber glass

reduces UV-initiated autoxidation of the active methylene group over long periods.[1]
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Headspace Management: For long-term storage (>3 months), purge the container

headspace with Argon or Nitrogen. The active methylene group can undergo slow oxidative

dimerization in the presence of oxygen and trace moisture.

Desiccation: Store working stocks in a desiccator cabinet charged with active silica gel or

.

Why? The amide group is capable of H-bonding with atmospheric water.[1] Once wet, the

local pH on the crystal surface changes, accelerating hydrolysis.

Handling & Reaction Setup Protocols
Weighing and Transfer

Engineering Control: Weigh in a chemical fume hood or a powder containment balance

enclosure.

PPE: Nitrile gloves (double gloved recommended for derivatives with unknown toxicity), lab

coat, and safety glasses. N95/P100 respirator is required if handling open powder outside a

hood (dust inhalation hazard).

Static Warning: Fine powders of amides can be statically charged. Use an antistatic gun or

polonium strip if precise weighing is difficult, to prevent aerosolization.

Reaction Safety (The "Runaway" Risk)
The most common reaction involves a base-catalyzed condensation (Knoevenagel).

Risk: Addition of base (e.g., Piperidine, Et3N) to the derivative before the

aldehyde/electrophile is present can lead to self-condensation (dimerization).

Protocol:

Dissolve the aldehyde/electrophile first.

Add 2-cyanoacetamide derivative.

Add catalyst slowly or dropwise.
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Diagram 2: Reaction Safety & Quenching Workflow
This decision tree outlines the safe handling of reaction mixtures, specifically addressing the

risk of HCN generation during workup.

Reaction Mixture
(Contains Base + Nitrile) Quench Step

Acidic Quench
(HCl/H2SO4)If pH < 2 needed

Aqueous/Buffer Quench
(NH4Cl or Water)

Standard Protocol

HIGH RISK: HCN Generation
if T > 50°C or Strong Acid Excess

Thermal Check

Safe Workup
Precipitation of Product

Waste Disposal
Segregate from Oxidizers

Neutralize first

Click to download full resolution via product page

Caption: Safety logic for quenching reactions. Avoid strong acid/heat combinations to prevent

nitrile hydrolysis or HCN release.

Emergency & Disposal Procedures
Spill Management

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or an oil-dampened

sweeping compound, then scoop into a bag.[1]

Liquid/Solution Spill: Absorb with vermiculite or sand.

Decontamination: Wash the surface with a mild detergent and water. Do not use bleach

(hypochlorite) immediately on concentrated nitrile spills without ventilation, as this can form

volatile cyanogen chloride (

) if the nitrile hydrolyzes to cyanide ions (rare but possible with certain derivatives).

Waste Disposal (The "Cyanide" Question)
Regulatory bodies often flag "cyano" compounds as cyanide waste. However, 2-

cyanoacetamide is an organic nitrile.[1]

Segregation: Do NOT mix with acidic waste streams. Even though HCN release is slow,

mixing nitriles with strong acids in a waste drum stored for months is a recipe for pressure
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buildup and toxicity.

Classification: Dispose of as "Hazardous Organic Waste - Nitriles."

Destruction (If required): For trace residues, oxidation with bleach (sodium hypochlorite) at

pH > 10 is the standard method to destroy free cyanide, but for covalent nitriles, high-

temperature incineration by a licensed contractor is the only validated disposal method [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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